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Compound of Interest

2-Fluoro-3-methoxyphenylboronic
Compound Name: d
aci

Cat. No.: B151145

An In-depth Guide to the Molecular Weight of 2-Fluoro-3-methoxyphenylboronic acid

For researchers, scientists, and professionals in drug development, precise molecular data is
the cornerstone of discovery. This document provides a detailed examination of the molecular
weight of 2-Fluoro-3-methoxyphenylboronic acid (CAS Number: 352303-67-4), a compound
of interest in synthetic chemistry and pharmaceutical research.

Compound Identification and Properties

2-Fluoro-3-methoxyphenylboronic acid is a functionalized phenylboronic acid derivative. Its
key identifiers and physicochemical properties are summarized below. The molecular weight is
consistently reported as 169.95 g/mol [1][2][3][4][5].

Identifier Value

IUPAC Name (2-fluoro-3-methoxyphenyl)boronic acid[3][4]
CAS Number 352303-67-4[1][3][6]

Molecular Formula C7HsBFO3[2][3][4][5][6]

Molecular Weight 169.95 g/mol [1][2][3][4][5]

Melting Point 117-122 °CJ[1][3]
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Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 2-Fluoro-3-methoxyphenylboronic acid, based on its molecular formula

C7HsBFOs, is detailed in the following table. Standard atomic weights published by the IUPAC
are used for this calculation.

Standard Atomic Total Weight (
Element (Symbol) Count .

Weight ( g/mol ) g/mol )
Carbon (C) 7 12.011 84.077
Hydrogen (H) 8 1.008 8.064
Boron (B) 1 10.811 10.811
Fluorine (F) 1 18.998 18.998
Oxygen (O) 3 15.999 47.997

Total Molecular
Weight

169.947

Note: The calculated molecular weight of 169.947 g/mol aligns closely with the commonly cited
value of 169.95 g/mol .

Elemental Composition Workflow

The logical relationship for determining the molecular weight is based on the compound's
elemental composition. This workflow can be visualized as a hierarchical breakdown from the
compound to its individual atomic components.
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2-Fluoro-3-methoxyphenylboronic acid

(C7HsBFO3)
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Caption: Elemental composition of the target compound.

Need Custom Synthesis?

Oxygen (O)

3 atoms

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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